Cas no 874832-10-7 (3-Isocyanato-2-methyl-6-trifluoromethyl-pyridine)

• Product Name: 3-Isocyanato-2-methyl-6-trifluoromethyl-pyridine
• CAS No: 874832-10-7
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• MDL: MFCD06808642
• CID: 1004132
• PubChem ID: 45594323
• Update Time: 2025-06-14

3-Isocyanato-2-methyl-6-trifluoromethyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Isocyanato-2-methyl-6-(trifluoromethyl)pyridine
• 3-Isocyanato-2-methyl-6-(trifluoromethyl)pyridine, TECH
• Pyridine, 3-isocyanato-2-methyl-6-(trifluoromethyl)-
• 3-Isocyanato-2-methyl-6-trifluoromethyl-pyridine
• DTXSID40670721
• AKOS030230232
• 874832-10-7
• AS-9954
• EN300-1592441
• MFCD06808642
• DB-348346

• MDL： MFCD06808642
• Inchi： 1S/C8H5F3N2O/c1-5-6(12-4-14)2-3-7(13-5)8(9,10)11/h2-3H,1H3
• InChI Key： BRXUOLWIERBAPA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)N=1)N=C=O)(F)F

Computed Properties

• Exact Mass: 202.03500
• Monoisotopic Mass: 202.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.3Ų

Experimental Properties

• PSA: 42.32000
• LogP: 2.37610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Isocyanato-2-methyl-6-trifluoromethyl-pyridine

Comprehensive Analysis of 3-Isocyanato-2-methyl-6-trifluoromethyl-pyridine (CAS No. 874832-10-7)

3-Isocyanato-2-methyl-6-trifluoromethyl-pyridine (CAS No. 874832-10-7) is a specialized heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring substituted with isocyanate, methyl, and trifluoromethyl groups, makes it a valuable intermediate in synthesizing bioactive molecules. The compound’s trifluoromethyl group enhances lipophilicity and metabolic stability, aligning with modern drug design principles.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in crop protection and drug discovery. Researchers frequently search for "CAS 874832-10-7 suppliers" or "3-Isocyanato-2-methyl-6-trifluoromethyl-pyridine synthesis," reflecting its industrial relevance. The compound’s role in pesticide formulation and kinase inhibitor development is particularly noteworthy, addressing global challenges like food security and chronic diseases.

The synthesis of 3-Isocyanato-2-methyl-6-trifluoromethyl-pyridine typically involves halogenation and isocyanate introduction steps, with yields optimized for scalability. Analytical techniques such as HPLC and NMR spectroscopy ensure purity, critical for regulatory compliance. Environmental concerns have also driven interest in "green chemistry alternatives" for its production, reducing hazardous byproducts.

From a commercial perspective, 874832-10-7 is often compared to similar pyridine-based isocyanates like 2-chloro-5-isocyanatopyridine. Market trends indicate growing procurement from contract research organizations (CROs) and custom synthesis providers. Its stability under ambient storage conditions and compatibility with automated synthesis platforms further boost its adoption.

Future applications may expand into material science, leveraging its electron-withdrawing properties for organic electronics. As sustainability gains traction, "biodegradable pyridine derivatives" and "catalysis optimization" queries highlight evolving research directions. This positions 3-Isocyanato-2-methyl-6-trifluoromethyl-pyridine as a versatile tool for innovation across disciplines.